Cas no 1261957-50-9 (3-(2,3-Difluorophenyl)phenol)

• Product Name: 3-(2,3-Difluorophenyl)phenol
• CAS No: 1261957-50-9
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• MDL: MFCD18312827
• CID: 2621613
• PubChem ID: 53218542
• Update Time: 2025-06-14

3-(2,3-Difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DIFLUOROPHENYL)PHENOL
• 1261957-50-9
• 2',3'-Difluoro[1,1'-biphenyl]-3-ol
• BS-30517
• DTXSID30683466
• MFCD18312827
• 2',3'-DIFLUORO-[1,1'-BIPHENYL]-3-OL
• CS-0209356
• AKOS017558271
• 3-(2,3-Difluorophenyl)phenol

• MDL： MFCD18312827
• Inchi： 1S/C12H8F2O/c13-11-6-2-5-10(12(11)14)8-3-1-4-9(15)7-8/h1-7,15H
• InChI Key： DKFRZASGCBXYNK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C=1)O)F

Computed Properties

• Exact Mass: 206.05432120Da
• Monoisotopic Mass: 206.05432120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,3-Difluorophenyl)phenol

Comprehensive Overview of 3-(2,3-Difluorophenyl)phenol (CAS No. 1261957-50-9): Properties, Applications, and Industry Insights

3-(2,3-Difluorophenyl)phenol (CAS No. 1261957-50-9) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of phenol with difluorophenyl substitution, this compound exhibits enhanced stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms at the 2,3-positions of the phenyl ring contributes to its distinct electronic and steric characteristics, which are critical for modulating biological activity.

In recent years, the demand for fluorinated organic compounds like 3-(2,3-Difluorophenyl)phenol has surged, driven by their applications in drug discovery and material science. Researchers frequently search for terms such as "fluorophenol derivatives in medicine" or "CAS 1261957-50-9 synthesis methods," reflecting the compound's relevance in cutting-edge research. Its role as a building block for small-molecule inhibitors and biologically active agents aligns with the growing focus on precision therapeutics and sustainable agrochemicals.

The synthesis of 3-(2,3-Difluorophenyl)phenol typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods widely discussed in organic chemistry forums. Optimizing yield and purity remains a key challenge, as highlighted by queries like "how to purify 3-(2,3-Difluorophenyl)phenol" or "scalable synthesis of fluorophenols." Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring compliance with industry standards.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds are hot topics. 3-(2,3-Difluorophenyl)phenol is often studied in the context of green chemistry, with researchers exploring catalytic alternatives to minimize waste. Searches for "sustainable fluorination methods" or "eco-friendly phenol derivatives" underscore the shift toward greener synthetic routes.

In material science, this compound's potential extends to liquid crystal formulations and polymeric materials, where its fluorine atoms improve thermal stability and optical properties. The keyword "difluorophenylphenol in electronics" reflects emerging applications in OLEDs and flexible displays, areas of high industrial interest.

Regulatory compliance is another critical aspect. While 3-(2,3-Difluorophenyl)phenol is not classified as hazardous, proper handling protocols are essential, as with all fine chemicals. FAQs like "CAS 1261957-50-9 safety data" or "fluorophenol storage guidelines" indicate user concerns about workplace safety and regulatory documentation.

In summary, 3-(2,3-Difluorophenyl)phenol (CAS No. 1261957-50-9) represents a versatile tool in modern chemistry, bridging pharmaceutical innovation and advanced materials. Its interdisciplinary applications and alignment with sustainability trends ensure its continued relevance in scientific and industrial discourse.